Cas no 1160573-76-1 (2,6-Dibromo-3,5-dichloro-4-fluoroaniline)

• Product Name: 2,6-Dibromo-3,5-dichloro-4-fluoroaniline
• CAS No: 1160573-76-1
• CID: 4574237
• Update Time: 2025-06-11

2,6-Dibromo-3,5-dichloro-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-3,5-dichloro-4-fluoroaniline

• Inchi： InChI=1S/C6H2Br2Cl2FN/c7-1-3(9)5(11)4(10)2(8)6(1)12/h12H2
• InChI Key： QNZIDLFPKIGVCV-UHFFFAOYSA-N
• SMILES： C1(=C(C(=C(C(=C1Cl)F)Cl)Br)N)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,6-Dibromo-3,5-dichloro-4-fluoroaniline

Introduction to 2,6-Dibromo-3,5-dichloro-4-fluoroaniline (CAS No. 1160573-76-1)

2,6-Dibromo-3,5-dichloro-4-fluoroaniline (CAS No. 1160573-76-1) is a halogenated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, characterized by its bromine, chlorine, and fluorine substituents on a benzene ring with an amino group at the 4-position, exhibits a high degree of functionalization that makes it a valuable intermediate in synthetic chemistry. The presence of multiple halogen atoms enhances its reactivity, allowing for further functionalization through various chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings.

The synthesis of 2,6-Dibromo-3,5-dichloro-4-fluoroaniline involves a multi-step process that typically begins with the bromination and chlorination of an appropriately substituted benzene derivative. The introduction of fluorine at the 4-position can be achieved through electrophilic aromatic substitution or via metal-catalyzed cross-coupling reactions. The precise arrangement of these halogen atoms on the aromatic ring imparts specific electronic and steric properties, which are crucial for its role in medicinal chemistry. For instance, the electron-withdrawing nature of the halogens increases the electrophilicity of the ring, facilitating further modifications that are essential for drug development.

In recent years, 2,6-Dibromo-3,5-dichloro-4-fluoroaniline has been explored as a key intermediate in the synthesis of various bioactive molecules. Its structural motif is found in several pharmacophores that are known to interact with biological targets such as enzymes and receptors. One notable area of research involves its use in the development of antimicrobial agents. The halogenated aromatic system provides a scaffold that can be modified to enhance binding affinity to bacterial enzymes involved in vital metabolic pathways. Studies have shown that compounds derived from this intermediate exhibit promising activity against resistant bacterial strains by inhibiting key enzymes like DNA gyrase and topoisomerase.

Furthermore, 2,6-Dibromo-3,5-dichloro-4-fluoroaniline has been utilized in the synthesis of small-molecule inhibitors targeting cancer-related pathways. The combination of bromine and chlorine substituents on the aromatic ring allows for efficient coupling with heterocyclic compounds through palladium-catalyzed reactions, leading to the formation of complex structures that can modulate signaling pathways involved in tumor growth and progression. Recent advances in computational chemistry have enabled researchers to predict optimal derivatives of this compound that could enhance selectivity and potency against specific cancer targets. These computational approaches leverage machine learning models trained on large datasets of bioactive molecules to identify structural features that correlate with biological activity.

The agrochemical industry has also recognized the potential of 2,6-Dibromo-3,5-dichloro-4-fluoroaniline as a precursor for developing novel pesticides. Its ability to undergo further functionalization allows for the creation of compounds with enhanced pesticidal properties while maintaining environmental safety profiles. For example, derivatives of this intermediate have been investigated for their herbicidal activity against invasive weed species by inhibiting key enzymes involved in plant growth regulation. The halogen atoms contribute to the stability and bioavailability of these agrochemicals, ensuring their effectiveness when applied in field conditions.

From a synthetic chemistry perspective, 2,6-Dibromo-3,5-dichloro-4-fluoroaniline serves as a versatile building block for constructing more complex molecules. Its reactivity towards various coupling reactions makes it an ideal candidate for generating libraries of compounds for high-throughput screening (HTS) experiments. HTS is a critical tool in drug discovery pipelines that allows researchers to rapidly assess the biological activity of large collections of compounds. The ability to efficiently synthesize derivatives of 2,6-Dibromo-3,5-dichloro-4-fluoroaniline enables medicinal chemists to explore diverse chemical spaces and identify lead candidates for further optimization.

The growing interest in 2,6-Dibromo-3,5-dichloro-4-fluoroaniline is also driven by advancements in green chemistry principles. Researchers are increasingly focusing on developing synthetic routes that minimize waste and hazardous byproducts while maintaining high yields and selectivity. Innovations such as flow chemistry and catalytic methods have been applied to improve the synthesis of this compound, making it more sustainable and scalable for industrial applications. These advancements not only enhance efficiency but also align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion,2,6-Dibromo-3,5-dichloro-4-fluoroaniline (CAS No. 1160573-76-1) is a multifunctional compound with broad applications across pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic benefits. As research continues to uncover new applications and synthetic methodologies for this compound,2,6-Dibromo-3,5-dichloro-*4*-fluoroaniline* is poised to remain at the forefront of chemical innovation in drug discovery and agricultural science.